Cas no 1065088-37-0 (3-Bromo-8-chloroquinolin-4-amine)

• Product Name: 3-Bromo-8-chloroquinolin-4-amine
• CAS No: 1065088-37-0
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 2625969
• PubChem ID: 45925863
• Update Time: 2025-04-21

3-Bromo-8-chloroquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1065088-37-0
• AKOS025394112
• DTXSID10672752
• 4-Amino-3-bromo-8-chloroquinoline
• SCHEMBL441951
• MFCD13619800
• 3-Bromo-8-chloroquinolin-4-amine

• Inchi： 1S/C9H6BrClN2/c10-6-4-13-9-5(8(6)12)2-1-3-7(9)11/h1-4H,(H2,12,13)
• InChI Key： RYQXKDDCRNAMGI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=CC=CC2=C1N)Cl

Computed Properties

• Exact Mass: 255.94029Da
• Monoisotopic Mass: 255.94029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų